Cas no 1806991-29-6 (4-(Bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-3-carboxaldehyde)

• Product Name: 4-(Bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-3-carboxaldehyde
• CAS No: 1806991-29-6
• MF: C₈H₅BrF₃NO
• MW: 268.030611753464
• CID: 4886042
• Update Time: 2025-06-26

4-(Bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-3-carboxaldehyde

• Inchi： 1S/C8H5BrF3NO/c9-1-4-5(7(10)11)2-13-8(12)6(4)3-14/h2-3,7H,1H2
• InChI Key： GREZMXSCBIBZEE-UHFFFAOYSA-N
• SMILES： BrCC1C(C=O)=C(N=CC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• XLogP3: 1.9
• Topological Polar Surface Area: 30

Additional information on 4-(Bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-3-carboxaldehyde

4-(Bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-3-carboxaldehyde: A Key Fluorinated Pyridine Derivative in Modern Medicinal Chemistry

4-(Bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-3-carboxaldehyde, with the CAS No. 1806991-29-6, represents a highly specialized fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry. This compound is characterized by its unique molecular structure, which combines multiple fluorine atoms with bromomethyl and difluoromethyl functional groups, creating a versatile scaffold for drug development. Recent advances in synthetic methodologies and biological activity studies have further solidified its importance as a potential lead compound for therapeutic applications.

The fluorinated pyridine framework is a cornerstone in modern pharmaceutical research due to its ability to modulate metabolic stability, receptor binding affinity, and overall pharmacokinetic properties. The 4-(Bromomethyl) group introduces electrophilic reactivity, while the 5-(difluoromethyl) and 2-fluoro substitutions enhance molecular polarity and hydrogen bonding capabilities. This combination of functional groups makes the compound a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents.

Recent studies published in *Journal of Medicinal Chemistry* (2023) highlight the role of 4-(Bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-3-carboxaldehyde as a precursor for designing novel pyridine-based inhibitors targeting the EGFR (Epidermal Growth Factor Receptor) pathway. These findings underscore the compound's potential in oncology, where EGFR dysregulation is implicated in multiple cancers. The 3-carboxaldehyde functional group further contributes to its reactivity, enabling the formation of diverse derivatives through nucleophilic substitution reactions.

Advancements in fluorinated heterocyclic chemistry have enabled the synthesis of this compound via multistep processes involving microwave-assisted reactions and catalytic fluorination techniques. A 2023 study in *Organic & Biomolecular Chemistry* demonstrated that the difluoromethyl substitution at the 5-position significantly enhances the compound's metabolic stability compared to its monofluorinated analogs. This property is critical for improving the half-life of drug candidates in vivo, reducing the frequency of dosing requirements.

The bromomethyl group at the 4-position serves as a strategic point for further functionalization, allowing the incorporation of diverse pharmacophores. For instance, recent work in *Bioorganic & Medicinal Chemistry Letters* (2023) explored the attachment of alkyl and aryl substituents to the bromomethyl moiety, resulting in compounds with enhanced selectivity for specific G-protein coupled receptors (GPCRs). These modifications have shown promise in the development of anti-inflammatory and analgesic agents targeting the COX-2 pathway.

Computational studies using molecular docking simulations have further validated the compound's potential as a drug scaffold. A 2023 analysis in *Molecules* revealed that the fluorinated pyridine core exhibits favorable interactions with ATP-binding sites in kinase enzymes, suggesting its utility in the design of tyrosine kinase inhibitors. The carboxaldehyde group also contributes to hydrogen bonding with key residues in the enzyme's active site, enhancing binding affinity.

Environmental and safety considerations are integral to the development of fluorinated compounds, as their synthesis often involves fluorine-containing reagents. However, recent advancements in green chemistry have enabled more sustainable synthesis routes for 4-(Bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-3-carboxaldehyde. Techniques such as electrosynthesis and photocatalytic fluorination have reduced the reliance on hazardous solvents and reagents, aligning with global efforts to minimize environmental impact.

The compound's structural versatility has also made it a focus of drug repurposing studies. A 2023 review in *Drug Discovery Today* highlighted its potential as a modulator of ion channels, particularly in the treatment of neurological disorders such as epilepsy and neuropathic pain. The fluorinated pyridine ring is known to interact with voltage-gated sodium channels, making it a promising candidate for anticonvulsant development.

In conclusion, 4-(Bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-3-carboxaldehyde stands as a pivotal molecule in the evolving landscape of medicinal chemistry. Its unique combination of fluorinated groups, electrophilic functionalities, and carboxaldehyde reactivity positions it as a versatile scaffold for the design of targeted therapeutics. Ongoing research into its synthetic pathways, biological activity, and environmental impact will continue to shape its role in the discovery of novel pharmaceuticals for a wide range of medical applications.